Cas no 1217039-92-3 (Amonafide-d6)
Amonafide-d6 Chemical and Physical Properties
Names and Identifiers
-
- [2H6]-Amonafide
- Amonafide-d6
-
- Inchi: 1S/C16H17N3O2/c1-18(2)6-7-19-15(20)12-5-3-4-10-8-11(17)9-13(14(10)12)16(19)21/h3-5,8-9H,6-7,17H2,1-2H3/i1D3,2D3
- InChI Key: UPALIKSFLSVKIS-WFGJKAKNSA-N
- SMILES: O=C1C2=CC(=CC3=CC=CC(C(N1CCN(C([2H])([2H])[2H])C([2H])([2H])[2H])=O)=C23)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 437
- Topological Polar Surface Area: 66.6
Amonafide-d6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0203471-10mg |
Amonafide-d6 |
1217039-92-3 | 10mg |
$0.0 | 2022-04-28 | ||
| ChemScence | CS-0203471-1mg |
Amonafide-d6 |
1217039-92-3 | 1mg |
$0.0 | 2022-04-28 | ||
| TRC | A634207-1mg |
Amonafide-d6 |
1217039-92-3 | 1mg |
$ 196.00 | 2023-04-19 | ||
| TRC | A634207-10mg |
Amonafide-d6 |
1217039-92-3 | 10mg |
$ 1533.00 | 2023-04-19 |
Amonafide-d6 Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on Amonafide-d6
Introduction to Amonafide-d6 (CAS No. 1217039-92-3)
Amonafide-d6, a deuterated derivative of the well-known chemotherapeutic agent Amonafide, is a compound of significant interest in the field of oncology and pharmacology. With the CAS number CAS No. 1217039-92-3, this isotope-labeled version of Amonafide has garnered attention for its potential applications in metabolic labeling and drug development. The introduction of deuterium atoms into the molecular structure not only modifies its physical and chemical properties but also enhances its stability and metabolic profile, making it a valuable tool in both research and therapeutic contexts.
The parent compound, Amonafide, has been studied extensively for its mechanism of action as an antitumor agent. It is primarily known for its ability to interfere with DNA synthesis and repair processes in rapidly dividing cells, particularly cancer cells. Amonafide-d6 builds upon this foundation by incorporating deuterium atoms, which are heavier isotopes of hydrogen. This modification can lead to increased metabolic stability, reduced degradation rates, and potentially improved pharmacokinetic properties. These attributes make Amonafide-d6 an attractive candidate for use in preclinical studies and as a reference standard in analytical chemistry.
In recent years, the use of isotope-labeled compounds has become increasingly prevalent in pharmaceutical research. Isotope labeling techniques provide researchers with powerful tools to study the metabolism, distribution, and efficacy of drugs in vivo. Amonafide-d6, with its deuterated backbone, offers a unique opportunity to investigate these aspects in greater detail. For instance, deuterium labeling can help in understanding the metabolic pathways involved in drug clearance and can be used to develop more stable analogs with improved bioavailability.
One of the most promising applications of Amonafide-d6 is in the field of metabolic labeling for imaging studies. Isotope-labeled compounds can be incorporated into biological systems and tracked using advanced imaging techniques such as positron emission tomography (PET) or magnetic resonance imaging (MRI). This approach allows researchers to visualize drug distribution and metabolism in real-time, providing valuable insights into tumor biology and drug efficacy. The stability provided by deuterium labeling ensures that the compound remains detectable for longer periods, enhancing the quality and accuracy of these imaging studies.
Furthermore, Amonafide-d6 has shown potential as a tool in drug development pipelines. Its modified metabolic profile can be leveraged to identify new therapeutic targets and to optimize existing drug candidates. By studying how Amonafide-d6 behaves within biological systems, researchers can gain insights into the mechanisms of action of related compounds and develop more effective treatments for various diseases. This includes not only cancer but also other conditions where interference with DNA synthesis or repair processes could be beneficial.
The synthesis of Amonafide-d6 presents unique challenges due to the need for precise incorporation of deuterium atoms at specific positions within the molecule. Advanced synthetic techniques are required to achieve this level of control, often involving catalytic hydrogenation or isotopic exchange reactions. These methods must be carefully optimized to ensure high yields and purity while maintaining the integrity of the molecular structure. Despite these challenges, significant progress has been made in developing efficient synthetic routes for isotope-labeled compounds like Amonafide-d6.
Recent studies have highlighted the potential of Amonafide-d6 as a research tool in understanding drug-drug interactions and pharmacokinetic profiles. By comparing the behavior of Amonafide-d6 with its non-deuterated counterpart, researchers can gain insights into how different metabolic pathways are affected by isotopic modifications. This information is crucial for designing clinical trials and optimizing dosing regimens to maximize therapeutic efficacy while minimizing side effects.
The regulatory landscape for isotope-labeled compounds is also evolving, with increasing recognition of their value in both research and clinical settings. Agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for the use of labeled compounds in drug development. These guidelines ensure that such compounds are safe, effective, and appropriately characterized before being used in human studies. As a result, companies developing isotope-labeled drugs like Amonafide-d6 must adhere to stringent regulatory requirements throughout their development process.
In conclusion, Amonafide-d6 (CAS No. 1217039-92-3) represents a significant advancement in oncology research and drug development. Its deuterated structure offers unique advantages in terms of stability, metabolic profile, and imaging capabilities, making it a valuable tool for both preclinical studies and clinical applications. As research continues to uncover new uses for isotope-labeled compounds like Amonafide-d6, their role in advancing therapeutic strategies will undoubtedly grow.
1217039-92-3 (Amonafide-d6) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)